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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromopyrimidine is a halogenated heterocyclic organic compound that has emerged as a
crucial building block in organic synthesis. Its unique electronic properties and versatile
reactivity make it an indispensable intermediate in the synthesis of a wide array of complex
molecules, particularly in the fields of medicinal chemistry and materials science. This technical
guide provides a comprehensive overview of the properties, synthesis, and key applications of
5-bromopyrimidine, with a focus on its utility in constructing pharmacologically active agents.

Physical and Chemical Properties

5-Bromopyrimidine is a white to off-white crystalline solid at room temperature.[1] It belongs
to the class of substituted pyrimidines, featuring a six-membered aromatic ring with two
nitrogen atoms at positions 1 and 3, and a bromine atom at the 5-position.[1] This substitution
pattern renders the C-Br bond susceptible to a variety of synthetic transformations.
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Property Value Reference
CAS Number 4595-59-9 [1112][3]
Molecular Formula C4H3BrN2
Molecular Weight 158.98 g/mol
White to off-white crystalline
Appearance .
solid
Melting Point 72-76°C
Boiling Point 168 °C
Soluble in organic solvents like
Solubility ethanol and acetone; sparingly

soluble in water.

Synthesis of 5-Bromopyrimidine

The synthesis of 5-bromopyrimidine is typically achieved through the direct bromination of
pyrimidine or its derivatives. Common brominating agents include bromine in the presence of a
Lewis acid catalyst such as iron(lll) bromide. An alternative approach involves the Sandmeyer-
type diazotization of 5-aminopyrimidine, followed by treatment with copper(l) bromide.

Key Synthetic Applications and Experimental
Protocols

The presence of a bromine atom on the electron-deficient pyrimidine ring makes 5-
bromopyrimidine an excellent substrate for a variety of cross-coupling reactions and other
transformations.

Palladium-Catalyzed Cross-Coupling Reactions

The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds
between 5-bromopyrimidine and various boronic acids or their esters. This reaction is widely
used to introduce aryl, heteroaryl, or vinyl substituents at the 5-position of the pyrimidine ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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